Cas no 90916-79-3 (2-[(2e)-2-(furan-2-ylmethylidene)hydrazinyl]-6-methyl-1h-pyrimidin-4-one)

• Product Name: 2-[(2e)-2-(furan-2-ylmethylidene)hydrazinyl]-6-methyl-1h-pyrimidin-4-one
• CAS No: 90916-79-3
• MF: C₁₀H₁₀N₄O₂
• MW: 218.2120013237
• CID: 1956246
• PubChem ID: 135454397
• Update Time: 2025-10-28

2-[(2e)-2-(furan-2-ylmethylidene)hydrazinyl]-6-methyl-1h-pyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 2-[(2e)-2-(furan-2-ylmethylidene)hydrazinyl]-6-methyl-1h-pyrimidin-4-one
• ST001424
• STK970571
• NSC74483
• Furfural-(4-methyl-6-oxo-1,6-dihydro-pyrimidin-2-ylhydrazon)
• MLS000521375
• STL265665
• AC1Q2P0N
• furfural-(4-methyl-6-oxo-1,6-dihydro-pyrimidin-2-ylhydrazone)
• F0849-1707
• F0849-1707;
• SCHEMBL8291377
• AKOS024273745
• 2-(2-(Furan-2-ylmethylene)hydrazinyl)-6-methylpyrimidin-4-ol
• NSC-74483
• 2-[(2E)-2-[(FURAN-2-YL)METHYLIDENE]HYDRAZIN-1-YL]-6-METHYL-3,4-DIHYDROPYRIMIDIN-4-ONE
• 90916-79-3
• CHEMBL3192888
• SMR000131783
• 2-[(2E)-2-(furan-2-ylmethylidene)hydrazinyl]-6-methylpyrimidin-4(1H)-one
• 2-[(2E)-2-(furan-2-ylmethylidene)hydrazinyl]-6-methylpyrimidin-4(3H)-one
• AKOS001595446
• (E)-2-(2-(furan-2-ylmethylene)hydrazinyl)-6-methylpyrimidin-4(3H)-one

• Inchi： 1S/C10H10N4O2/c1-7-5-9(15)13-10(12-7)14-11-6-8-3-2-4-16-8/h2-6H,1H3,(H2,12,13,14,15)/b11-6+
• InChI Key： YZMFOBBCRBZZMU-IZZDOVSWSA-N
• SMILES： O1C=CC=C1/C=N/NC1=NC(C)=CC(N1)=O

Computed Properties

• Exact Mass: 218.08000
• Monoisotopic Mass: 218.080376
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 79
• XLogP3: 0.5

Experimental Properties

• Density: 1.378
• Boiling Point: 355.465°C at 760 mmHg
• Flash Point: 168.779°C
• Refractive Index: 1.651
• PSA: 86.51000
• LogP: 0.53920

2-[(2e)-2-(furan-2-ylmethylidene)hydrazinyl]-6-methyl-1h-pyrimidin-4-one Security Information

• Storage Condition：(BD584896)

Additional information on 2-[(2e)-2-(furan-2-ylmethylidene)hydrazinyl]-6-methyl-1h-pyrimidin-4-one

Introduction to 2-[(2E)-2-(Furan-2-ylmethylidene)hydrazinyl]-6-methyl-1H-pyrimidin-4-one (CAS No. 90916-79-3)

2-[(2E)-2-(Furan-2-ylmethylidene)hydrazinyl]-6-methyl-1H-pyrimidin-4-one, also known by its CAS number 90916-79-3, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrimidines and features a unique structural arrangement that includes a furan ring and a hydrazine moiety. The combination of these functional groups imparts distinct chemical and biological properties, making it a subject of interest for various applications, particularly in the development of novel therapeutic agents.

The molecular structure of 2-[(2E)-2-(Furan-2-ylmethylidene)hydrazinyl]-6-methyl-1H-pyrimidin-4-one is characterized by its pyrimidine core, which is a common scaffold in many biologically active molecules. The presence of the furan ring and the hydrazine group adds complexity and functionality, potentially enhancing its binding affinity to specific biological targets. Recent studies have highlighted the potential of this compound as an inhibitor of various enzymes and receptors, which are implicated in several diseases.

In the context of medicinal chemistry, 2-[(2E)-2-(Furan-2-ylmethylidene)hydrazinyl]-6-methyl-1H-pyrimidin-4-one has been investigated for its anti-inflammatory, antiviral, and anticancer properties. One notable study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against cyclooxygenase (COX) enzymes, which are key mediators of inflammation. This finding suggests its potential as a novel anti-inflammatory agent with fewer side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

Furthermore, research has explored the antiviral activity of 2-[(2E)-2-(Furan-2-ylmethylidene)hydrazinyl]-6-methyl-1H-pyrimidin-4-one. A study conducted by a team at the University of California found that this compound effectively inhibits the replication of several RNA viruses, including influenza and hepatitis C viruses. The mechanism of action appears to involve interference with viral RNA synthesis, making it a promising candidate for the development of broad-spectrum antiviral drugs.

In the realm of cancer research, 2-[(2E)-2-(Furan-2-ylmethylidene)hydrazinyl]-6-methyl-1H-pyrimidin-4-one has shown promise as an anticancer agent. Preclinical studies have demonstrated its ability to induce apoptosis in various cancer cell lines, including those resistant to conventional chemotherapy. The compound's selective cytotoxicity towards cancer cells, while sparing normal cells, makes it an attractive candidate for further development in oncology.

The pharmacokinetic properties of 2-[(2E)-2-(Furan-2-ylmethylidene)hydrazinyl]-6-methyl-1H-pyrimidin-4-one have also been evaluated. Studies have shown that it exhibits favorable oral bioavailability and metabolic stability, which are crucial factors for its potential use as an oral therapeutic agent. Additionally, its low toxicity profile in animal models suggests that it may be safe for human use.

To further enhance its therapeutic potential, researchers are exploring various derivatives and analogs of 2-[(2E)-2-(Furan-2-ylmethylidene)hydrazinyl]-6-methyl-1H-pyrimidin-4-one. These modifications aim to optimize its pharmacological properties, such as potency, selectivity, and pharmacokinetics. For instance, substituting different functional groups on the furan ring or the pyrimidine core can lead to compounds with improved biological activity and reduced side effects.

In conclusion, 2-[(2E)-2-(Furan-2-y methylidene)hydrazinyl]-6-methyl-1H-pyrimidin -4-one (CAS No. 90916 -79 -3) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it an attractive candidate for the development of novel therapeutic agents targeting inflammation, viral infections, and cancer. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications.